Cas no 16533-48-5 (xylo-2-Hexulosonic acid)

• Product Name: xylo-2-Hexulosonic acid
• CAS No: 16533-48-5
• MF: C₆H₁₀O₇
• MW: 194.139402866364
• CID: 197186
• PubChem ID: 159793
• Update Time: 2025-07-13

xylo-2-Hexulosonic acid Chemical and Physical Properties

Names and Identifiers

• xylo-2-Hexulosonic acid
• provitamin C
• Xylo-hexulosonic Aci
• Xylo-hexulosonic Acid
• 2-Keto-L-gulonic acid
• D-sorbosonic acid
• sodium 3,4,5,6-tetrahydroxy-2-oxohexanoate (non-preferred name)
• D-Xylo-hexulosonic Acid
• Ascorbic Acid Impurity C (D-Sorbosonic Acid)
• Q63395365
• 2-Keto-L-idonic acid
• SCHEMBL5803285
• J-010199
• Gulonic acid, 2-oxo-
• (3R,4S,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
• rel-(3R,4S,5R)-3,4,5,6-Tetrahydroxy-2-oxohexanoic acid
• 16533-48-5
• 21675-47-8
• DTXSID901313625
• AD9F87F8-6B21-4645-830E-44DED44E8741
• VBUYCZFBVCCYFD-FLRLBIABSA-N
• 36389-86-3 (Mono-hydrochloride salt)
• Carboxy-xylose

• Inchi： 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-4,7-10H,1H2,(H,12,13)/t2-,3+,4-/m1/s1
• InChI Key： VBUYCZFBVCCYFD-FLRLBIABSA-N
• SMILES： O[C@H]([C@H](C(C(=O)O)=O)O)[C@@H](CO)O

Computed Properties

• Exact Mass: 194.043
• Monoisotopic Mass: 194.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2
• XLogP3: -2.9

Experimental Properties

• Density: g/cm3
• Boiling Point: 550.6°Cat760mmHg
• Flash Point: 300.9°C
• Refractive Index: 1.593

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives